Cas no 864681-19-6 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-iodo-, ethyl ester)

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-iodo-, ethyl ester structure
864681-19-6 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-iodo-, ethyl ester
CAS No:864681-19-6
MF:C10H9IN2O2
MW:316.095134496689
CID:835030
PubChem ID:11771460
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-iodo-, ethyl ester
    • Ethyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
    • SCHEMBL2181151
    • F94812
    • FT-0717833
    • DTXSID90472272
    • 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,3-iodo-,ethyl ester
    • MNUBMJUWIJKMEL-UHFFFAOYSA-N
    • 864681-19-6
    • 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid ethyl ester
    • Inchi: 1S/C10H9IN2O2/c1-2-15-10(14)6-3-7-8(11)5-13-9(7)12-4-6/h3-5H,2H2,1H3,(H,12,13)
    • InChI Key: MNUBMJUWIJKMEL-UHFFFAOYSA-N
    • SMILES: IC1=CNC2C1=CC(C(=O)OCC)=CN=2

Computed Properties

  • Exact Mass: 315.97088g/mol
  • Monoisotopic Mass: 315.97088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55Ų
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.